N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine

• Molecular Formula: C20H25ClN4
• Molecular Weight: 356.9 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-[2-(diethylamino)ethyl]benzimidazol-2-amine
• InChI: InChI=1S/C20H25ClN4/c1-3-24(4-2)13-14-25-19-8-6-5-7-18(19)23-20(25)22-15-16-9-11-17(21)12-10-16/h5-12H,3-4,13-15H2,1-2H3,(H,22,23)
• InChI Key: BCWWHRHDKDVRSE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=CC=CC=C2N=C1NCC3=CC=C(C=C3)Cl

Description

N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine is a synthetic compound that belongs to the benzimidazole class of chemicals. This compound is characterized by the presence of a 4-chlorobenzyl group attached to the benzimidazole ring, along with a diethylaminoethyl side chain. Benzimidazole derivatives are known for their diverse biological activities, making them valuable in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core is synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivative under acidic conditions.

Introduction of 4-Chlorobenzyl Group: The 4-chlorobenzyl group is introduced through a nucleophilic substitution reaction using 4-chlorobenzyl chloride and a base such as sodium hydride.

Attachment of Diethylaminoethyl Side Chain: The diethylaminoethyl side chain is attached via an alkylation reaction using 2-(diethylamino)ethyl chloride in the presence of a base like potassium carbonate.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the 4-chlorobenzyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alcohols.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing the 4-chlorobenzyl group.

Scientific Research Applications

N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

Industry: Utilized in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in DNA replication, leading to the suppression of cell proliferation.

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorobenzyl)-1H-benzimidazol-2-amine: Lacks the diethylaminoethyl side chain.

N-(4-methylbenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine: Contains a methyl group instead of a chlorine atom on the benzyl group.

N-(4-chlorobenzyl)-1-[2-(dimethylamino)ethyl]-1H-benzimidazol-2-amine: Contains a dimethylaminoethyl side chain instead of a diethylaminoethyl side chain.

Uniqueness

N-(4-chlorobenzyl)-1-[2-(diethylamino)ethyl]-1H-benzimidazol-2-amine is unique due to the presence of both the 4-chlorobenzyl group and the diethylaminoethyl side chain. This combination imparts distinct chemical and biological properties, making it valuable for specific applications in research and industry.